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Compound of Interest

Compound Name: Duloxetine-d7

Cat. No. B562449

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise summary of the key physicochemical properties of
Duloxetine-d7, a deuterated analog of Duloxetine. The inclusion of seven deuterium atoms
increases the molecular weight of the compound, making it a valuable tool in pharmacokinetic
studies and as an internal standard in analytical assays.

Physicochemical Properties of Duloxetine-d7

The fundamental physicochemical data for Duloxetine-d7 is presented below. This information
Is critical for accurate quantification and formulation development.

Property Value Source

LGC Standards[1],
Molecular Formula Ci1sH12D7NOS

Immunomart[2]
Molecular Weight 304.5 g/mol PubChem|[3]
Alternate Reported MW 304.46 g/mol LGC Standards[1]
Monoisotopic Mass 304.16267262 Da PubChem|[3]

Chemical Structure and Isotopic Labeling

The structural integrity of Duloxetine is maintained in its deuterated form, with the key
difference being the substitution of seven hydrogen atoms with deuterium on the naphthalene
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ring. This specific labeling is crucial for its application in mass spectrometry-based analytical
methods.

Logical Representation of Isotopic Substitution

The following diagram illustrates the relationship between the parent compound, Duloxetine,
and its deuterated analog, highlighting the isotopic substitution that results in the increased
molecular weight.
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Isotopic relationship between Duloxetine and Duloxetine-d7.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 2. Duloxetine-d7 - Immunomart [immunomart.com]
e 3. Duloxetine-d7 | C18H19NOS | CID 45039120 - PubChem [pubchem.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Technical Data Sheet: Duloxetine-d7]. BenchChem,
[2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b562449#molecular-weight-of-duloxetine-d7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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